2-[2-(trifluoromethyl)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one

• IUPAC Name: (2E)-2-[[2-(trifluoromethyl)phenyl]methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one
• InChI: InChI=1S/C17H9F3N2OS/c18-17(19,20)11-6-2-1-5-10(11)9-14-15(23)22-13-8-4-3-7-12(13)21-16(22)24-14/h1-9H/b14-9+
• InChI Key: YWHKEGHOCPYOJV-NTEUORMPSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=C2C(=O)N3C4=CC=CC=C4N=C3S2)C(F)(F)F
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/2\C(=O)N3C4=CC=CC=C4N=C3S2)C(F)(F)F
• Molecular Formula: C17H9F3N2OS
• Molecular Weight: 346.3 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to "2-[2-(trifluoromethyl)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one" has been explored through various methods. Lin et al. (2023) developed a new method for synthesizing 2-trifluoromethyl benzimidazoles, benzoxazoles, and benzothiazoles by condensing diamines or amino(thio)phenols with in situ generated CF3CN, yielding good to excellent outcomes (Lin et al., 2023). This suggests potential pathways for synthesizing the compound through nucleophilic addition and intramolecular cyclization.

Molecular Structure Analysis

The molecular structure of compounds closely related to the target molecule has been determined through X-ray crystallography, providing insights into their conformation and electronic structure. For example, Rogoza et al. (2001) confirmed the structure of a related compound by X-ray diffraction, revealing details about its molecular geometry and electron distribution (Rogoza et al., 2001).

Chemical Reactions and Properties

Research on similar compounds demonstrates diverse chemical reactivity, including the ability to undergo various organic transformations. The study by Abdelhamid et al. (2000) on the synthesis of triazolo and thiazolo benzimidazole derivatives highlights the versatility of these compounds in chemical reactions (Abdelhamid et al., 2000).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and stability, are critical for their practical application. Detailed studies on these aspects are necessary for a comprehensive understanding but are not covered in the current literature search.

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards other chemical entities, define the compound's potential applications. The synthesis and characterization of compounds with trifluoromethyl groups indicate their unique chemical behavior, as seen in the work by Ge et al. (2007), who explored the synthesis of 2-trifluoromethyl and 2-difluoromethyl substituted benzo-1,3-diazoles (Ge et al., 2007).